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Compound of Interest

Compound Name: Fmoc-leucine-13C

Cat. No.: B1591251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties of isotopically

labeled Fmoc-L-leucine (¹³C), a critical reagent in modern proteomics, structural biology, and

drug development. The inclusion of carbon-13 isotopes allows for the sensitive and specific

tracking of leucine residues in peptides and proteins using mass spectrometry and nuclear

magnetic resonance (NMR) spectroscopy.

Core Properties of Fmoc-Leucine and its ¹³C-
Labeled Variants
The incorporation of ¹³C isotopes into Fmoc-leucine results in a predictable mass shift, which is

fundamental to its application in quantitative proteomics. The physical and chemical properties

of the labeled compounds are largely comparable to the unlabeled analog, ensuring their

seamless integration into established synthetic protocols.

Quantitative Data Summary
The following tables summarize the key quantitative properties of standard Fmoc-L-leucine and

its common ¹³C-labeled isotopologues.

Table 1: General Properties of Fmoc-L-Leucine and ¹³C-Labeled Variants
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Property
Fmoc-L-
leucine

Fmoc-L-
leucine-1-¹³C

Fmoc-L-
leucine-¹³C₆

Fmoc-L-
leucine-
¹³C₆,¹⁵N

Molecular

Formula
C₂₁H₂₃NO₄[1] C₂₀¹³CH₂₃NO₄ ¹³C₆C₁₅H₂₃NO₄ ¹³C₆C₁₅H₂₃¹⁵NO₄

Molecular Weight

( g/mol )
353.4[1] 354.40 359.37[2] 360.36[3][4]

Appearance
White to off-white

solid[1]
Solid Solid Solid[3]

Melting Point

(°C)
148 - 163[1] 152 - 156 Not specified 152 - 156[3]

Optical Activity

[α]20/D

-25 ±2° (c=1 in

DMF)[1]

-25° (c=0.5 in

DMF)
Not specified

-25° (c=0.5 in

DMF)[3]

CAS Number 35661-60-0[1] 202114-53-2 2483735-66-4[2]
1163133-36-5[3]

[4]

Table 2: Isotopic Purity and Mass Shift

Compound Isotopic Purity Mass Shift (vs. unlabeled)

Fmoc-L-leucine-1-¹³C 99 atom % ¹³C M+1

Fmoc-L-leucine-¹³C₆ 97-99% M+6

Fmoc-L-leucine-¹³C₆,¹⁵N
98 atom % ¹³C, 98 atom %

¹⁵N[3]
M+7[3]

Table 3: Solubility Information

Solvent Solubility of Fmoc-L-leucine

Ethanol, DMSO, Dimethylformamide (DMF) Approximately 30 mg/mL[5][6]

Aqueous Buffers Sparingly soluble[5][6]
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A detailed study on the solubility of Fmoc-L-leucine in 12 different monosolvents from 283.15 to

323.15 K has been reported, indicating that solubility generally increases with rising

temperature.[7][8] The dissolution process is noted to be significantly influenced by hydrogen

bonding.[7][8]

Experimental Protocols: Solid-Phase Peptide
Synthesis (SPPS) with Fmoc-leucine-¹³C
The following is a generalized protocol for the incorporation of a Fmoc-leucine-¹³C residue into

a peptide sequence using manual solid-phase peptide synthesis. This protocol is based on the

widely used Fmoc/tBu strategy.

Materials and Reagents
Fmoc-L-leucine-¹³C (of desired isotopic labeling)

Appropriate resin (e.g., Rink Amide resin for C-terminal amides, Wang resin for C-terminal

carboxylic acids)

N,N-Dimethylformamide (DMF), peptide synthesis grade

Piperidine, 20% (v/v) in DMF for Fmoc deprotection

Coupling reagents:

N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU) or

(1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) (HATU)

N,N-Diisopropylethylamine (DIPEA)

Washing solvents: Dichloromethane (DCM), Methanol (MeOH)

Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane

(TIS))

Cold diethyl ether
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Peptide synthesis vessel

Shaker or bubbler for agitation

Methodology
Resin Swelling: The resin is swelled in DMF for at least 30 minutes in the reaction vessel.

Fmoc Deprotection: The N-terminal Fmoc protecting group on the resin-bound amino acid is

removed by treating the resin with 20% piperidine in DMF. This is typically done in two steps:

a brief initial treatment followed by a longer treatment of 15-20 minutes.

Washing: The resin is thoroughly washed with DMF to remove the piperidine and the

dibenzofulvene-piperidine adduct.

Amino Acid Coupling:

In a separate vessel, the Fmoc-L-leucine-¹³C (typically 3-5 equivalents relative to the resin

loading) is pre-activated by dissolving it in DMF with the coupling reagent (e.g., HBTU,

HATU) and an organic base (e.g., DIPEA).

This activated amino acid solution is then added to the deprotected resin.

The coupling reaction is allowed to proceed for 1-2 hours with agitation. The completion of

the reaction can be monitored using a qualitative ninhydrin (Kaiser) test.

Washing: The resin is washed with DMF to remove any unreacted reagents.

Chain Elongation: Steps 2-5 are repeated for each subsequent amino acid in the peptide

sequence.

Final Deprotection: The N-terminal Fmoc group of the final amino acid is removed as

described in step 2.

Resin Washing and Drying: The resin is washed with DCM and methanol and then dried

under vacuum.
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Cleavage and Deprotection of Side Chains: The synthesized peptide is cleaved from the

resin, and the side-chain protecting groups are simultaneously removed by treatment with a

cleavage cocktail (e.g., TFA/TIS/H₂O) for 2-3 hours at room temperature.

Peptide Precipitation and Purification: The cleaved peptide is precipitated from the cleavage

mixture by the addition of cold diethyl ether. The crude peptide is then pelleted by

centrifugation, washed with cold ether, and dried. The final product is typically purified by

reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations
Experimental Workflow for Solid-Phase Peptide
Synthesis (SPPS)
The following diagram illustrates the cyclical nature of solid-phase peptide synthesis for the

incorporation of a ¹³C-labeled leucine residue.
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Workflow for SPPS with Fmoc-L-leucine-¹³C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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